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Compound of Interest

Compound Name: Variolink

Cat. No.: B1169904 Get Quote

The following tables summarize the key quantitative data available for Variolink N. These

properties are crucial for predicting the clinical performance and long-term success of dental

restorations cemented with this material.

Table 1: Core Physical and Mechanical Properties

Property Value Test Standard/Condition

Flexural Strength 110 MPa Not Specified

Film Thickness 15 µm ISO 4049

Radiopacity 450 % Al Not Specified

Water Solubility 1.0 µg/mm³ ISO 4049

Degree of Conversion (Dual-

Cure)
44.55 ± 4.33 % FTIR Spectroscopy

Vickers Micro-hardness (VHN) 33.70 ± 0.78
Cured through 1mm ceramic

disc

Table 2: Bond Strength and Toughness
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Property Value Substrate / Condition

Shear Bond Strength (SBS) 14.19 ± 0.76 MPa Human Dentin

Microshear Bond Strength

(µSBS)
27.10 ± 0.92 MPa

Lithium Disilicate Ceramic (24

hours)

Microshear Bond Strength

(µSBS)
20.62 ± 1.25 MPa

Lithium Disilicate Ceramic

(After 1-year thermocycling)

Diametrical Tensile Strength 270.16 N Not Specified

Fracture Strength of Assembly 2206.73 - 2879.53 N
Ceramic inlays cemented to

teeth

Experimental Protocols
The data presented above are derived from various in-vitro studies, each with specific

methodologies. Understanding these protocols is essential for the critical evaluation and

comparison of results.

Flexural Strength
While a specific value of 110 MPa is reported, the detailed experimental protocol for this exact

figure is not consistently available in the provided literature.[5] However, related studies on

restorative complexes provide insight into strength assessment.

Biaxial Flexural Strength of a Restorative Assembly:

Objective: To evaluate the influence of surface treatment and aging on the biaxial flexural

strength of ceramic materials cemented to a dentin analogue using Variolink N.[6][7][8]

Sample Preparation: A tri-layer assembly was created to mimic a clinical restoration,

consisting of a dentin analogue, a layer of Variolink N cement, and a ceramic disc (e.g.,

lithium disilicate).[6][7][8]

Testing: Samples were submitted to a biaxial flexural strength assay using a universal

testing machine. The load to fracture was recorded.[6][7][8]
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Data Analysis: The flexural strength (in MPa) was calculated using the finite element

method, considering the thickness of each layer, material properties, and the fracture load.

Statistical analysis was performed using three-way ANOVA and Tukey's test.[6][7][8]

Shear Bond Strength (SBS)
Objective: To evaluate and compare the shear bond strength of different resin cements to

human dentin.[9]

Sample Preparation: Forty-five human molar teeth were sectioned to expose flat dentin

surfaces. Lithium disilicate ceramic discs were prepared. The dentin surfaces were etched

with 37% phosphoric acid, and a bonding agent was applied and light-cured.[9]

Procedure: Variolink N was applied to the ceramic disc, which was then seated on the

prepared dentin surface. Excess cement was removed, and the specimen was light-cured.

Bonded specimens were stored before testing.[9]

Testing: A universal testing machine was used to apply a shear force to the ceramic disc at a

crosshead speed of 1 mm/min until failure.[10]

Data Analysis: The force at failure was recorded and converted to MPa. Data were analyzed

using one-way ANOVA and post hoc Bonferroni tests.[9]

Vickers Micro-hardness (MH)
Objective: To evaluate the depth of cure of resin cements when light-cured through a ceramic

restoration.[11]

Sample Preparation: Ten discs (1mm height x 2mm diameter) of Variolink N were prepared.

[11]

Procedure: A 1mm thick ceramic disc was placed over the cement sample to simulate a

clinical scenario. The cement was then light-cured for 40 seconds. For aging simulation,

some samples were subjected to thermocycling.[11]

Testing: A Vickers micro-hardness tester was used to create indentations on the surface of

the cement discs using a 100-gram load for 15 seconds. Three indentations were made on

each specimen.[11]
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Data Analysis: The average Vickers micro-hardness (VHN) was calculated. Data were

assessed using two-way ANOVA and multiple comparison tests.[11]

Degree of Conversion (DC)
Objective: To evaluate the degree of monomer-to-polymer conversion of resin cements.[11]

Sample Preparation: Disc-shaped cement samples were prepared as described for the

micro-hardness test.[11]

Testing: Fourier Transform Infrared (FTIR) spectroscopy with an Attenuated Total

Reflectance (ATR) accessory was used. The ATR spectra of the uncured resin were first

collected. After light-curing through a ceramic disc, the spectra of the cured samples were

collected.[11]

Data Analysis: The degree of conversion was calculated by estimating the changes in the

peak height ratio of the absorbance intensities of the aliphatic C=C peak (at 1638 cm⁻¹) and

an internal standard peak of the aromatic C=C (at 1608 cm⁻¹) during polymerization.[11]

Water Sorption and Solubility
Objective: To determine the amount of water absorbed and the amount of material leached

out in water over time.[12][13]

Sample Preparation: Disc-shaped specimens of cured cement were prepared.

Procedure: Specimens were stored in a desiccator and weighed daily until a constant mass

was achieved. They were then immersed in distilled water at 37°C for a specified period

(e.g., 24 hours). After immersion, the specimens were removed, blotted dry, and weighed.

[12][13]

Testing & Data Analysis: Water sorption and solubility are calculated based on the mass

changes according to the ISO 4049 standard for polymer-based restorative materials.

Statistical analysis often involves two-way ANOVA.[12][13]
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The successful clinical application of Variolink N relies on a meticulous and sequential

protocol. The following diagram outlines the standard workflow for the adhesive cementation of

an indirect restoration using the total-etch technique.
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Preparation Phase

Bonding & Cementation Phase

Finalization Phase

1. Tooth Preparation

2. Restoration Try-In
(Use Try-In Paste for shade check)

Isolate tooth

3. Clean & Dry Restoration
(e.g., Ivoclean)

Remove Try-In paste

4. Etch Restoration Bonding Surface
(e.g., 5% Hydrofluoric Acid for ceramics)

5. Apply Silane Coupling Agent
(e.g., Monobond N)

6. Etch Tooth Structure (Total-Etch)
(37% Phosphoric Acid: 15-30s Enamel, 10-15s Dentin)

Proceed to tooth conditioning

7. Rinse & Gently Dry
(Leave dentin slightly moist)

8. Apply Adhesive System
(e.g., Syntac Primer & Adhesive, Heliobond)

9. Mix Variolink N
(Base & Catalyst 1:1 ratio)

10. Apply Cement & Seat Restoration

11. Remove Excess Cement

12. Light Cure Margins
(e.g., 10-20s per mm of ceramic)

Tack cure (optional)

13. Apply Oxygen Inhibition Layer
(Glycerine Gel)

14. Final Polymerization

15. Finish & Polish Margins

Rinse off gel

16. Final Check
(Occlusion & Contacts)

Click to download full resolution via product page

Caption: Adhesive Cementation Workflow for Variolink N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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